Cas no 401892-82-8 (3-(Pentafluorothio)benzonitrile)
3-(Pentafluorothio)benzonitrile is a fluorinated aromatic compound featuring a pentafluorothio (–SF₅) group and a nitrile (–CN) functionality. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research as a versatile building block. The strong electron-withdrawing nature of the –SF₅ group enhances reactivity in nucleophilic substitution and cross-coupling reactions, while the nitrile group offers further derivatization potential. Its high stability and lipophilicity contribute to applications in drug design, particularly for improving metabolic resistance and bioavailability. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.
401892-82-8 structure
Product Name:3-(Pentafluorothio)benzonitrile
CAS No:401892-82-8
MF:C7H4F5NS
MW:229.170377731323
MDL:MFCD03788520
CID:820710
PubChem ID:2779211
Update Time:2025-06-07
3-(Pentafluorothio)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(Pentafluorothio)benzonitrile
- 3-(Pentafluorosulfanyl)benzonitrile
- 3-(pentafluoro-λ<sup>6</sup>-sulfanyl)benzonitrile
- 3-Cyanophenylsulphur pentafluoride
- SBB055149
- PS-11384
- MFCD03788520
- SCHEMBL1994367
- DTXSID80381324
- AKOS005255143
- CS-0320139
- 3-Cyanophenylsulfur pentafluoride
- 401892-82-8
- 3-(pentafluoro-
- E?-sulfanyl)benzonitrile
- 3-(pentafluoro-lambda~6~-sulfanyl)benzonitrile
- 3-(pentafluoro-lambda6-sulfanyl)benzonitrile
-
- MDL： MFCD03788520
- Inchi： 1S/C7H4F5NS/c8-14(9,10,11,12)7-3-1-2-6(4-7)5-13/h1-4H
- InChI Key： SBTPAYUKMXEQMW-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C#N)C=1)(F)(F)(F)(F)F
Computed Properties
- Exact Mass: 228.99800
- Monoisotopic Mass: 228.99846112g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 24.8Ų
Experimental Properties
- PSA: 49.09000
- LogP: 4.21568
3-(Pentafluorothio)benzonitrile Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
3-(Pentafluorothio)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P227495-50mg |
3-(Pentafluorothio)benzonitrile |
401892-82-8 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P227495-100mg |
3-(Pentafluorothio)benzonitrile |
401892-82-8 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P227495-500mg |
3-(Pentafluorothio)benzonitrile |
401892-82-8 | 500mg |
$ 115.00 | 2022-06-03 | ||
| Apollo Scientific | PC0803-1g |
3-(Pentafluorothio)benzonitrile |
401892-82-8 | 97% | 1g |
£275.00 | 2024-07-28 | |
| Apollo Scientific | PC0803-5g |
3-(Pentafluorothio)benzonitrile |
401892-82-8 | 97% | 5g |
£775.00 | 2024-07-28 | |
| abcr | AB355555-1 g |
3-(Pentafluorothio)benzonitrile, 97%; . |
401892-82-8 | 97% | 1 g |
€467.20 | 2023-07-19 | |
| Fluorochem | 067996-5g |
3-(Pentafluorosulfanyl)benzonitrile |
401892-82-8 | 99% | 5g |
￡144.00 | 2022-03-01 | |
| Fluorochem | 067996-25g |
3-(Pentafluorosulfanyl)benzonitrile |
401892-82-8 | 99% | 25g |
￡576.00 | 2022-03-01 | |
| abcr | AB355555-1g |
3-(Pentafluorothio)benzonitrile, 97%; . |
401892-82-8 | 97% | 1g |
€462.00 | 2025-02-18 | |
| A2B Chem LLC | AF58991-1g |
3-(Pentafluorothio)benzonitrile |
401892-82-8 | 97% | 1g |
$524.00 | 2024-04-20 |
3-(Pentafluorothio)benzonitrile Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
401892-82-8 (3-(Pentafluorothio)benzonitrile) Related Products
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- 401892-85-1(4-(Pentafluorothio)benzonitrile)
- 1240257-91-3(3-(Pentafluorosulfur)phenylacetonitrile)
- 159727-27-2(2-Amino-5-(pentafluorothio)benzonitrile)
- 159727-28-3(3-Chloro-5-(pentafluorosulfur)benzonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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